Cas no 941868-63-9 (2-{4-4-(propane-2-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole)

• Product Name: 2-{4-4-(propane-2-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole
• CAS No: 941868-63-9
• MF: C₂₁H₂₃N₃O₃S₂
• MW: 429.555622339249
• CID: 5498586
• PubChem ID: 16831360
• Update Time: 2025-05-20

2-{4-4-(propane-2-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-{4-[4-(propane-2-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole
• 941868-63-9
• [4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-(4-propan-2-ylsulfonylphenyl)methanone
• VU0501930-1
• F2831-0639
• (4-(benzo[d]thiazol-2-yl)piperazin-1-yl)(4-(isopropylsulfonyl)phenyl)methanone
• AKOS024471342
• 2-{4-4-(propane-2-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole

• Inchi： 1S/C21H23N3O3S2/c1-15(2)29(26,27)17-9-7-16(8-10-17)20(25)23-11-13-24(14-12-23)21-22-18-5-3-4-6-19(18)28-21/h3-10,15H,11-14H2,1-2H3
• InChI Key： HXANDZLSDQYRCR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1CCN(C2=NC3C=CC=CC=3S2)CC1)=O)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 429.11808395g/mol
• Monoisotopic Mass: 429.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 107Ų

Additional information on 2-{4-4-(propane-2-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole

Recent Advances in the Study of 2-{4-4-(propane-2-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole (CAS: 941868-63-9)

The compound 2-{4-4-(propane-2-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole (CAS: 941868-63-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzothiazole derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

Recent research has focused on the synthesis and optimization of 2-{4-4-(propane-2-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole to enhance its bioavailability and target specificity. Studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory and oncogenic pathways. The presence of the propane-2-sulfonyl group and the benzothiazole moiety is believed to contribute to its high affinity for these targets.

In vitro and in vivo studies have shown promising results, with the compound demonstrating significant efficacy in reducing tumor growth in xenograft models. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated to assess its suitability for further clinical development. These studies highlight the compound's potential as a candidate for treating various cancers and inflammatory diseases.

Further investigations are underway to explore the structural-activity relationship (SAR) of 2-{4-4-(propane-2-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole. Modifications to the piperazine and benzothiazole rings are being explored to improve potency and reduce off-target effects. Computational modeling and molecular docking studies are also being employed to predict interactions with target proteins and optimize the compound's design.

The latest findings underscore the importance of 2-{4-4-(propane-2-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole as a versatile scaffold in drug discovery. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research will likely focus on advancing this compound through preclinical and clinical trials to evaluate its safety and efficacy in humans.